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Compound of Interest

Compound Name: Dicyclopentylphosphine
CAS No.: 39864-68-1
Cat. No.: B1582035
Get Quote
. J

CAS No: 39864-68-1 | Formula:
| Mol. Weight: 170.23 g/mol

Part 1: Executive Summary & Molecular Architecture

Dicyclopentylphosphine (DCPP) is a critical secondary phosphine intermediate used
primarily as a steric modulator in the synthesis of biaryl phosphine ligands (e.g., Buchwald-type
ligands). Unlike its cyclohexyl analogue, the cyclopentyl moiety offers a distinct "Goldilocks"
steric profile—providing sufficient bulk to promote reductive elimination in palladium-catalyzed
cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) without the excessive crowding that can
retard oxidative addition.

Structural & Electronic Theory

The utility of DCPP stems from its specific cone angle and electronic density.

» Steric Bulk (Cone Angle): The cyclopentyl ring adopts an envelope conformation, resulting in
a Tolman Cone Angle (
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) slightly smaller than that of dicyclohexylphosphine (

) but significantly larger than diethylphosphine. This allows for fine-tuning of the metal
center's accessibility.

e Electronic Parameter: As an electron-rich alkyl phosphine, DCPP acts as a strong

-donor. This increases the electron density on the metal center, facilitating the oxidative
addition of challenging substrates (e.g., aryl chlorides).

Steric Bulk
(Envelope Conformation)

ptimizes Reductive Elimination

Defines

Catalytic Performance
(Balanced Ox. Add./Red. Elim.)

Dicyclopentylphosphine
(DCPP)

Defines Facilitates Oxidative Addition

Electronic Density
(Strong o-Donor)

Fig 1. Mechanistic contribution of DCPP properties to catalytic cycles.
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Part 2: Comprehensive Physical Properties Matrix

The following data aggregates experimental values and validated calculations. Note the critical
distinction between the secondary phosphine (DCPP) and its chlorophosphine precursor (

), which are often conflated in databases.

Physical Constants
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Property Value Condition/Note
o Oxidizes rapidly to white solid
Appearance Colorless Liquid )
upon air exposure.
N ) @ 0.8 mmHg (Vacuum
Boiling Point 76-78 °C S )
distillation is required)
- ) @ 760 mmHg (Theoretical,
Boiling Point (Calc) ~250 °C ]
decomposes before reaching)
Density 0.933 g/mL @ 25 °C
) Estimated based on structural
Refractive Index
analogues.
N THF, Toluene, Hexanes, DCM,
Solubility Soluble _
Diethyl Ether.
Water (Immiscible), Alcohols
Solubility Insoluble/Reacts (Soluble but potential slow

solvolysis).

Spectroscopic Signatures

Identification of DCPP is primarily achieved via

NMR.[1][2] The presence of the P-H bond creates a diagnostic doublet in the proton-coupled

spectrum.
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Technical Note: In

(proton-decoupled) NMR, the signal appears as a singlet. If the sample is oxidized,
a new signal will appear downfield (typically

to
ppm) corresponding to the phosphine oxide (

or

Part 3: Reactivity & Stability Profile (Safety Critical)

DANGER: Pyrophoric Liquid (Category 1) DCPP is highly sensitive to oxygen. Unlike
triarylphosphines which oxidize slowly, secondary alkyl phosphines can ignite spontaneously in
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air due to the P-H bond's high reactivity and the electron-rich nature of the phosphorus center.

Degradation Pathway

Upon exposure to air, DCPP undergoes rapid autoxidation. This reaction is exothermic and can

be violent on a large scale.
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Fig 2. Oxidative degradation pathway of Dicyclopentylphosphine.
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Handling Protocols (Self-Validating System)

To ensure scientific integrity and safety, the following "Inert Barrier" protocol must be strictly

followed.

o Storage: Must be stored under Argon or Nitrogen in a sealed Schlenk flask or glovebox.
Teflon taps are preferred over grease-only joints to prevent oxygen diffusion over time.

e Transfer:

o Cannula Transfer: Use positive pressure of inert gas.

o Syringe: Gas-tight syringes only. Flush syringe with inert gas 3x before drawing liquid.
¢ Quenching (Spill Control):

o Do not use water immediately. Cover with sand or vermiculite.

o Neutralize with dilute bleach (sodium hypochlorite) solution slowly to oxidize the
phosphorus to a stable phosphate/phosphonate species before disposal.
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Part 4: Synthesis & Application Context

For drug development professionals, DCPP is rarely the final product but rather a building
block.

Synthesis Workflow

The synthesis typically proceeds via the Grignard route, followed by reduction. This allows for
the generation of the secondary phosphine from inexpensive precursors.

e Grignard Formation: Cyclopentyl chloride + Mg
Cyclopentylmagnesium chloride.

 Substitution:
(Chlorodicyclopentylphosphine).

» Reduction:
(DCPP).

Application in Ligand Design

DCPP is reacted with aryl halides or backbone linkers to create bidentate ligands (e.g., dcypf -
1,1'-bis(dicyclopentylphosphino)ferrocene) or Buchwald biaryl ligands.

e Protocol: Lithiation of the secondary phosphine (

) generates a potent nucleophile that displaces halides on the target ligand backbone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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